3-(5-Aminoisoxazol-3-yl)phenol

• IUPAC Name: 3-(5-amino-1,2-oxazol-3-yl)phenol
• InChI: InChI=1S/C9H8N2O2/c10-9-5-8(11-13-9)6-2-1-3-7(12)4-6/h1-5,12H,10H2
• InChI Key: ZDTNUIUFIFCZOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=NOC(=C2)N
• Molecular Formula: C9H8N2O2
• DSSTOX Substance ID: DTXSID40698844
• Molecular Weight: 176.17 g/mol
• CAS RN: 887591-58-4

Description

“3-(5-Aminoisoxazol-3-yl)phenol” is a chemical compound with the molecular formula C9H8N2O2 and a molecular weight of 176.17. It is used for research purposes.

Synthesis Analysis

The synthesis of isoxazole derivatives, such as “3-(5-Aminoisoxazol-3-yl)phenol”, has been a field of interest for many researchers. The most commonly reported synthesis of isoxazole derivatives is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole.

Molecular Structure Analysis

The molecular structure of “3-(5-Aminoisoxazol-3-yl)phenol” consists of a phenol group attached to an isoxazole ring. The isoxazole ring contains one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

Isoxazoles, including “3-(5-Aminoisoxazol-3-yl)phenol”, can undergo various chemical reactions. For instance, 3-substituted 5-aminoisoxazoles can exist in solutions as two tautomeric forms, depending on the selected solvent. Phenols, like “3-(5-Aminoisoxazol-3-yl)phenol”, are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions.

Physical And Chemical Properties Analysis

“3-(5-Aminoisoxazol-3-yl)phenol” should be stored in a dark place, under an inert atmosphere, at 2-8°C. Phenols, like “3-(5-Aminoisoxazol-3-yl)phenol”, are known to have higher boiling points compared to other hydrocarbons with equal molecular masses. They are also moderately soluble in water.

Scientific Research Applications

Isoxazole Derivatives

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Analgesic Applications

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Anti-inflammatory Applications

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Anticancer Applications

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Antimicrobial Applications

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Antiviral Applications

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Anticonvulsant Applications

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Antidepressant and Immunosuppressant Applications

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Future Directions

Isoxazole derivatives, including “3-(5-Aminoisoxazol-3-yl)phenol”, have a wide spectrum of biological activities and therapeutic potential. Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research.

Mechanism of Action

Target of Action

Isoxazole derivatives have been found to bind to various biological targets based on their chemical diversity .

Mode of Action

Isoxazole derivatives, which this compound is a part of, have been found to exhibit a wide range of biological activities, suggesting diverse modes of action .

Biochemical Pathways

Isoxazole derivatives have been found to impact a variety of biochemical pathways, leading to their wide spectrum of biological activities .

Pharmacokinetics

The compound’s molecular weight is 17617 g/mol , which is within the optimal range for drug-like properties, suggesting good bioavailability.

Result of Action

Isoxazole derivatives have been found to exhibit a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant effects .